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Cat. No.: B10824809

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of Al-10-47, a
small molecule inhibitor of the protein-protein interaction between Core-Binding Factor Beta
(CBFp) and Runt-related transcription factor 1 (RUNX1). This interaction is crucial for the
function of the RUNXL1 transcription factor, which plays a pivotal role in hematopoiesis and is
frequently dysregulated in various cancers, including acute myeloid leukemia (AML) and certain
solid tumors. Al-10-47 serves as a valuable research tool for studying the biological
consequences of inhibiting the CBFB-RUNX1 axis.

Core Mechanism of Action

Al-10-47 is a derivative of the initial lead compound Al-4-57, developed to have improved
metabolic stability.[1] It functions by allosterically binding to CBF[3, which induces a
conformational change that prevents its association with RUNX1. This disruption of the CBF[3-
RUNX1 heterodimer leads to the inhibition of RUNX1-mediated gene transcription.

Quantitative Data Summary

The following table summarizes the key quantitative data for the in vitro activity of Al-10-47.
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Parameter Assay Value Target Notes

Represents the
concentration of
Al-10-47

required to inhibit

CBFB-RUNX
IC50 FRET 3.2 uM ) 50% of the
Interaction
CBFB-RUNX1
interaction in a
biochemical
assay.[2]

Note: While direct binding affinity data (Kd) for Al-10-47 from Surface Plasmon Resonance
(SPR) or Isothermal Titration Calorimetry (ITC) is not readily available in the reviewed literature,
the related and more potent bivalent inhibitor, Al-10-49, has a reported Kd of 168 nM for the
CBFB-SMMHC fusion protein as determined by ITC.[3]

Signaling Pathway and Experimental Workflow
Diagrams

To visually represent the mechanism of action and experimental procedures, the following
diagrams have been generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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